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Compound of Interest

Compound Name: Potassium selenate

Cat. No.: B1202921

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties of
potassium selenate (K2SeOa4). The information is presented to support research, scientific
analysis, and drug development applications, with a focus on quantitative data, experimental
methodologies, and visual representations of its synthesis and structure.

Core Chemical and Physical Properties

Potassium selenate is an odorless, hygroscopic white solid.[1] It is the potassium salt of
selenic acid and is encountered as colorless crystals.[1][2] Key quantitative properties of
potassium selenate are summarized in the table below for easy reference and comparison.
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Property Value References

Molecular Formula K2SeOa [1]

Molar Mass 221.17 g/mol [3]

Appearance Colorless crystals or white (2104]
powder

Odor Odorless [1]

Density 3.07 g/cm?3 [1][2]

Melting Point 1020 °C [5]

Solubility in Water 107.5g/100 mL at 0 °C [5]

111 g/100 mL at 20 °C [5]

122.2 g/100 mL at 100 °C [5]

Crystal Structure

Potassium selenate crystallizes in an orthorhombic system.[1] The crystal structure has been
determined with the Hermann-Mauguin space group symbol Pnam and space group number
62.[3] The lattice parameters are reported as a = 7.661 A, b = 10.466 A, and ¢ = 6.003 A, with
a, B, and y angles all being 90°.[3]
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Crystal Structure of Potassium Selenate (K2SeOQa4)

Orthorhombic Unit Cell

Pnam (No. 62)
a=7.661A

b =10.466 A
c=6.003 A
G:B:y:90°
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Synthesis of Potassium Selenate: Method 1

(Selenium Trioxide (Se03)) Potassium Selenate (K2SeOa)
Direct Reaction
(Potassium Hydroxide (KOH)) Water (H20)
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Synthesis of Potassium Selenate: Method 2

Step 1: Formation of Potassium Selenite

[ Selenous Acid (H2SeOs3) ) (Potassium Hydroxide (KOH))

Neutralization
Water (H20)

[ Potassium Selenite (K2SeOs3) )
Step 2: Oxidation

( Potassium Selenite (K2SeOs) ) (Bromine (Brz)) (Potassium Hydroxide (KOH))

Oxidation

Potassium Selenate (K2SeOa) [Potassium Bromide (KBrD ' Water (H20) '

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Potassium Selenate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202921#what-are-the-chemical-properties-of-
potassium-selenate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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